Cas no 2228241-10-7 (5-(1H-indol-3-yl)methyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(1H-indol-3-yl)methyl-1,2-oxazole-4-carboxylic acid
• CAS No: 2228241-10-7
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• CID: 6226812
• PubChem ID: 165658360
• Update Time: 2025-10-19

5-(1H-indol-3-yl)methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1H-indol-3-yl)methyl-1,2-oxazole-4-carboxylic acid
• 2228241-10-7
• EN300-1729797
• 5-[(1H-indol-3-yl)methyl]-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C13H10N2O3/c16-13(17)10-7-15-18-12(10)5-8-6-14-11-4-2-1-3-9(8)11/h1-4,6-7,14H,5H2,(H,16,17)
• InChI Key： OQLSFTBQXGKFRR-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 242.06914219g/mol
• Monoisotopic Mass: 242.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.1Ų

Additional information on 5-(1H-indol-3-yl)methyl-1,2-oxazole-4-carboxylic acid

Introduction to 5-(1H-indol-3-yl)methyl-1,2-oxazole-4-carboxylic acid (CAS No. 2228241-10-7)

5-(1H-indol-3-yl)methyl-1,2-oxazole-4-carboxylic acid, identified by the CAS number 2228241-10-7, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the oxazole family, a heterocyclic structure known for its broad spectrum of biological activities. The presence of an indole moiety at the C5 position and a carboxylic acid functional group at the C4 position endows this compound with unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The indole scaffold is widely recognized for its role in numerous biologically active natural products and pharmaceuticals. Indole derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The incorporation of an indole group into the 1,2-oxazole core in 5-(1H-indol-3-yl)methyl-1,2-oxazole-4-carboxylic acid creates a novel structural framework that may exhibit enhanced binding affinity and selectivity towards target enzymes or receptors.

The 1,2-oxazole ring is another important structural feature of this compound. Oxazoles are five-membered heterocycles containing one oxygen atom and two carbon atoms. They are known for their stability and versatility in forming hydrogen bonds, which can be crucial for the interaction with biological targets. The carboxylic acid group at the C4 position further enhances the compound's potential as a pharmacophore by providing a site for protonation or conjugation with other bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like 5-(1H-indol-3-yl)methyl-1,2-oxazole-4-carboxylic acid with high precision. These studies suggest that the compound may interact with proteins involved in cell signaling pathways relevant to inflammation, metabolism, and cancer progression. The indole moiety is particularly interesting as it can engage in π-stacking interactions with aromatic residues in protein active sites, while the carboxylic acid group can form salt bridges or coordinate with metal ions.

In vitro studies have begun to explore the potential biological activities of 5-(1H-indol-3-yl)methyl-1,2-oxazole-4-carboxylic acid. Preliminary results indicate that this compound exhibits inhibitory effects on certain kinases and enzymes implicated in tumor growth and survival. The exact mechanisms of action remain under investigation, but the combination of structural features suggests that it may disrupt critical signaling cascades by binding to specific protein targets.

The synthesis of 5-(1H-indol-3-yl)methyl-1,2-oxazole-4-carboxylic acid presents both challenges and opportunities for medicinal chemists. The construction of the oxazole ring requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Additionally, introducing the indole moiety at the C5 position necessitates orthogonal functionalization strategies to avoid unwanted side reactions. Despite these challenges, recent improvements in synthetic methodologies have made it more feasible to produce this compound in multiigram quantities for further biological evaluation.

One of the most exciting aspects of this research is the potential for structure-based drug design (SBDD). By leveraging high-resolution crystal structures of protein targets complexed with small molecules, researchers can rationally modify 5-(1H-indol-3-yl)methyl-1,2-oxazole-4-carboxylic acid to improve its potency, selectivity, and pharmacokinetic properties. This approach has been instrumental in developing novel therapeutics against challenging diseases such as cancer and neurodegenerative disorders.

The integration of machine learning techniques into drug discovery has also accelerated the process of identifying promising candidates like 5-(1H-indol-3-ylmethyl)-1,2 oxazole -4 carboxylic acid. Predictive models can screen large chemical libraries to identify molecules with optimal physicochemical properties and predicted biological activity. These models take into account various factors such as solubility, metabolic stability, and toxicity profiles to rank compounds for experimental testing.

Future studies on 5-(1H-indol -3 -yl)methyl - 1 , 2 - oxazole - 4 - carboxylic acid should focus on elucidating its mechanism of action through both biochemical assays and genetic approaches. Understanding how this compound interacts with its biological targets at a molecular level will provide valuable insights into its therapeutic potential and help guide the development of next-generation analogs.

The potential applications of this compound extend beyond oncology. Given its structural similarities to known bioactive molecules targeting inflammatory pathways , it may also show promise in treating autoimmune diseases or neuroinflammatory conditions . Additionally , derivatives of 5-( 1 H -indol - 3 - yl )methyl - 1 , 2 - oxazole - 4 - carboxylic acid could be explored as probes for studying enzyme function or as leads for developing antiviral agents.

In conclusion,5-( 1 H -indol - 3 - yl )methyl - 1 , 2 - oxazole - 4 - carboxylic acid (CAS No . 2228241 . 10 . 7 ) represents a structurally fascinating molecule with significant untapped potential in pharmaceutical research . Its unique combination of an indole moiety , an oxazole core , and a carboxylic acid functional group positions it as a valuable scaffold for developing novel therapeutics against diverse diseases . As computational methods , synthetic techniques , and biophysical tools continue to advance , further exploration of this compound will undoubtedly yield exciting breakthroughs .